Cas no 85127-77-1 (1-{3,6-dichloro-2-[1-(1H-imidazol-1-yl)ethenyl]phenoxy}-3-[(2-methylpropyl)amino]propan-2-ol)

• Product name: 1-{3,6-dichloro-2-[1-(1H-imidazol-1-yl)ethenyl]phenoxy}-3-[(2-methylpropyl)amino]propan-2-ol
• CAS No: 85127-77-1
• MF: C₁₈H₂₃Cl₂N₃O₂
• MW: 384.300122499466
• CID: 1833091
• PubChem ID: 3069763

1-{3,6-dichloro-2-[1-(1H-imidazol-1-yl)ethenyl]phenoxy}-3-[(2-methylpropyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3,6-dichloro-2-[1-(1H-imidazol-1-yl)ethenyl]phenoxy}-3-[(2-methylpropyl)amino]propan-2-ol
• 1-[3,6-dichloro-2-(1-imidazol-1-ylethenyl)phenoxy]-3-(2-methylpropylamino)propan-2-ol
• 85127-77-1
• CHEMBL15575
• SCHEMBL11078055
• 2-Propanol, 1-(2,5-dichloro-6-(1-(1H-imidazol-1-yl)vinyl)phenoxy)-3-(isobutylamino)-
• BRN 5619387
• DTXSID501005533
• 1-(2,5-Dichloro-6-(1-(1H-imidazol-1-yl)vinyl)phenoxy)-3-(isobutylamino)-2-propanol

• Inchi： InChI=1S/C18H23Cl2N3O2/c1-12(2)8-22-9-14(24)10-25-18-16(20)5-4-15(19)17(18)13(3)23-7-6-21-11-23/h4-7,11-12,14,22,24H,3,8-10H2,1-2H3
• InChI Key： KTXUUEKZSODRCW-UHFFFAOYSA-N
• SMILES： CC(C)CNCC(COC1=C(C=CC(=C1C(=C)N2C=CN=C2)Cl)Cl)O

Computed Properties

• Exact Mass: 383.1167324g/mol
• Monoisotopic Mass: 383.1167324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 3.7